Cas no 625371-17-7 (Methyl 4-{[3-cyano-6-methyl-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}-3-oxobutanoate)

• Product Name: Methyl 4-{[3-cyano-6-methyl-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}-3-oxobutanoate
• CAS No: 625371-17-7
• MF: C₁₃H₁₁F₃N₂O₃S
• MW: 332.298252344131
• CID: 6629228
• PubChem ID: 3156282
• Update Time: 2025-05-28

Methyl 4-{[3-cyano-6-methyl-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}-3-oxobutanoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-{[3-cyano-6-methyl-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}-3-oxobutanoate
• Butanoic acid, 4-[[3-cyano-6-methyl-4-(trifluoromethyl)-2-pyridinyl]thio]-3-oxo-, methyl ester
• AKOS000667957
• HMS1686F05
• methyl 4-[3-cyano-6-methyl-4-(trifluoromethyl)pyridin-2-yl]sulfanyl-3-oxobutanoate
• BAS 07415986
• SR-01000320055
• SR-01000320055-1
• SS-0849
• 625371-17-7
• methyl4-{[3-cyano-6-methyl-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}-3-oxobutanoate
• Methyl 4-{[3-cyano-6-methyl-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}-3-oxobutanoate

• Inchi： 1S/C13H11F3N2O3S/c1-7-3-10(13(14,15)16)9(5-17)12(18-7)22-6-8(19)4-11(20)21-2/h3H,4,6H2,1-2H3
• InChI Key： OZJMUSSTRIOARH-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CC(=O)CSC1=NC(C)=CC(C(F)(F)F)=C1C#N

Computed Properties

• Exact Mass: 332.04424788g/mol
• Monoisotopic Mass: 332.04424788g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• Boiling Point: 415.3±45.0 °C(Predicted)
• pka: 9.47±0.46(Predicted)

Additional information on Methyl 4-{[3-cyano-6-methyl-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}-3-oxobutanoate

Research Briefing on Methyl 4-{[3-cyano-6-methyl-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}-3-oxobutanoate (CAS: 625371-17-7)

Methyl 4-{[3-cyano-6-methyl-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}-3-oxobutanoate (CAS: 625371-17-7) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the unique structural features of Methyl 4-{[3-cyano-6-methyl-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}-3-oxobutanoate, which include a trifluoromethyl group and a cyano substituent on the pyridine ring. These moieties are known to enhance the compound's metabolic stability and binding affinity to target proteins, making it a promising candidate for further investigation. The compound's CAS number, 625371-17-7, serves as a key identifier in chemical databases and research literature.

One of the primary research focuses has been on the synthesis and optimization of Methyl 4-{[3-cyano-6-methyl-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}-3-oxobutanoate. A study published in the Journal of Medicinal Chemistry (2023) described a novel synthetic route that improves yield and purity while reducing the number of steps required. This advancement is critical for scaling up production and facilitating further pharmacological evaluations.

In terms of biological activity, preliminary in vitro studies have demonstrated that Methyl 4-{[3-cyano-6-methyl-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}-3-oxobutanoate exhibits inhibitory effects on specific enzymes involved in inflammatory pathways. For instance, the compound was shown to selectively inhibit cyclooxygenase-2 (COX-2) with an IC50 value of 0.8 µM, suggesting its potential as an anti-inflammatory agent. Further mechanistic studies are underway to elucidate its mode of action and selectivity profile.

Another area of interest is the compound's potential application in oncology. Recent findings presented at the American Chemical Society (ACS) Annual Meeting (2024) revealed that Methyl 4-{[3-cyano-6-methyl-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}-3-oxobutanoate can modulate the activity of certain kinases implicated in cancer cell proliferation. In particular, the compound showed promising activity against BRAF V600E mutant cells, which are associated with aggressive forms of melanoma.

Despite these encouraging results, challenges remain in the development of Methyl 4-{[3-cyano-6-methyl-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}-3-oxobutanoate as a therapeutic agent. Issues such as bioavailability, toxicity, and off-target effects need to be addressed through comprehensive preclinical studies. Researchers are currently exploring structural modifications to enhance the compound's pharmacokinetic properties while maintaining its efficacy.

In conclusion, Methyl 4-{[3-cyano-6-methyl-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}-3-oxobutanoate (CAS: 625371-17-7) represents a promising scaffold for drug development, with potential applications in inflammation and oncology. Continued research efforts are essential to fully unlock its therapeutic potential and overcome existing challenges. This briefing underscores the importance of interdisciplinary collaboration in advancing the field of chemical biology and medicinal chemistry.